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Compound of Interest

Compound Name: 2'-Deoxyuridine (Standard)

Cat. No.: B15571228 Get Quote

Technical Support Center: 2'-Deoxyuridine
This guide provides best practices for storing and handling 2'-Deoxyuridine (dU), along with

troubleshooting advice for common issues encountered during research and development.

Frequently Asked Questions (FAQs)
Q1: What is 2'-Deoxyuridine?

A1: 2'-Deoxyuridine (CAS No. 951-78-0) is a pyrimidine 2'-deoxyribonucleoside, which is

composed of the nucleobase uracil linked to a deoxyribose sugar.[1] It is a natural

deoxynucleoside that serves as an intermediate in the biosynthesis of DNA, specifically as a

precursor to thymidylate.[1][2] In laboratory settings, it is often used to study DNA synthesis

and repair mechanisms, as a building block for synthesizing antiviral drugs, and as a substrate

in PCR.[1][3][4]

Q2: How should I store solid 2'-Deoxyuridine?

A2: For long-term stability, solid 2'-Deoxyuridine should be stored at -20°C.[5][6] Under these

conditions, it is stable for at least two years.[5] For shorter periods, storage in a dry, cool, and

well-ventilated place away from strong oxidizing agents is recommended.[7][8] Always keep the

container tightly closed to prevent moisture absorption.

Q3: How do I prepare a stock solution of 2'-Deoxyuridine?
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A3: The choice of solvent depends on the desired concentration. 2'-Deoxyuridine is soluble in

organic solvents like DMSO and dimethylformamide (DMF) and has moderate to high solubility

in water and aqueous buffers.[2][5] For high-concentration stock solutions, DMSO is often

preferred. For direct use in many biological experiments, it can be dissolved in aqueous buffers

like PBS (pH 7.2).[5] It is recommended to purge the solvent with an inert gas before dissolving

the solid.[5] (See Experimental Protocols for detailed steps).

Q4: How should I store 2'-Deoxyuridine stock solutions?

A4: Stock solutions made with organic solvents like DMSO can be stored at -20°C for several

months. However, aqueous solutions are significantly less stable, and it is not recommended to

store them for more than one day.[5] For optimal results, prepare fresh aqueous solutions

before each experiment or make further dilutions from a frozen DMSO stock solution

immediately before use.[5][6]

Q5: What are the necessary safety precautions for handling 2'-Deoxyuridine?

A5: 2'-Deoxyuridine should be handled with care, as it is considered hazardous. It can be

harmful if inhaled, swallowed, or comes into contact with skin. It may cause skin, eye, and

respiratory irritation. Always use appropriate personal protective equipment (PPE), including a

lab coat, nitrile gloves, and safety glasses.[7][9] When handling the powder, avoid creating dust

and work in a well-ventilated area or under a chemical fume hood.[7][10] Wash hands

thoroughly after handling.[5]

Data Presentation
Table 1: Physical and Chemical Properties of 2'-Deoxyuridine
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Property Value Reference

CAS Number 951-78-0 [1][5]

Molecular Formula C₉H₁₂N₂O₅ [2][5]

Molecular Weight 228.20 g/mol [2][5]

Appearance White to off-white solid powder [1][2]

Melting Point 167-169 °C [1][2]

Purity ≥98% [5]

Table 2: Solubility of 2'-Deoxyuridine in Common Solvents

Solvent Approximate Solubility Reference

Water ~50 mg/mL

PBS (pH 7.2) ~5 mg/mL [5]

DMSO ~10-50 mg/mL [5]

Dimethylformamide (DMF) ~16 mg/mL [5]

Ethanol Slightly soluble [5]

1 M NH₄OH ~50 mg/mL

Note: Solubility values can vary between suppliers and batches. The significant range reported

for DMSO and water may be due to differences in purity, particle size, and experimental

conditions.

Table 3: Recommended Storage Conditions
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Form Temperature Duration Notes Reference

Solid -20°C ≥ 2 years
Keep tightly

sealed and dry.
[5]

DMSO Stock

Solution
-20°C Several months

Aliquot to avoid

freeze-thaw

cycles.

N/A

Aqueous

Solution
2-8°C ≤ 1 day

Prone to

degradation;

prepare fresh.

[5]

Troubleshooting Guide
Q: My 2'-Deoxyuridine powder is difficult to dissolve in an aqueous buffer. What should I do?

A: 2'-Deoxyuridine has limited solubility in aqueous buffers like PBS, especially at higher

concentrations.[5] If you are having trouble, try the following:

Increase the volume of the buffer to lower the final concentration.

Gently warm the solution (e.g., to 37°C) and vortex to aid dissolution.

Use an alternative solvent first. Prepare a concentrated stock solution in DMSO, where it is

more soluble.[5] You can then make further dilutions from this stock into your aqueous

experimental medium. Ensure the final concentration of DMSO is low, as it can have

physiological effects on cells.[5][6]

Q: I prepared an aqueous solution of 2'-Deoxyuridine, and it has become cloudy or has a

precipitate after storage. What happened?

A: Cloudiness or precipitation indicates that the compound has either come out of solution or

degraded. Aqueous solutions of 2'-Deoxyuridine are not stable and should be prepared fresh

for each use.[5] Storing them, even at 2-8°C, is not recommended for more than a day. The

precipitate could be the compound crashing out due to exceeding its solubility limit at a lower

temperature or potential degradation products. Discard the solution and prepare a fresh one.
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Q: I am observing inconsistent or unexpected results. Could my 2'-Deoxyuridine have

degraded?

A: Yes, this is possible, especially if proper storage and handling procedures were not followed.

Solid Form: Degradation is unlikely if the solid has been stored correctly at -20°C in a tightly

sealed container. However, repeated exposure to moisture and ambient temperature can

compromise its integrity.

Solution Form: Aqueous solutions are the most common source of degradation. Always use

freshly prepared aqueous solutions.[5] DMSO stock solutions are more stable but can

degrade with multiple freeze-thaw cycles. It is best to store them in single-use aliquots.

Q: How can I verify the purity and integrity of my 2'-Deoxyuridine?

A: If you suspect degradation or contamination, you can use analytical methods to check the

purity. High-Performance Liquid Chromatography (HPLC) is a common method for assessing

the purity of nucleosides and detecting degradation products. You can also check the UV

absorbance maximum, which should be around 264 nm.[5]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Weighing: Aseptically weigh out 22.82 mg of 2'-Deoxyuridine powder.

Dissolution: Add the powder to a sterile microcentrifuge tube. Add 1 mL of high-purity,

anhydrous DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

may be applied if necessary.

Storage: Aliquot the stock solution into smaller, single-use sterile tubes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Preparation of a 5 mg/mL (21.9 mM) Aqueous Solution in PBS

Weighing: Aseptically weigh out 5 mg of 2'-Deoxyuridine powder.
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Dissolution: Add the powder to a sterile tube. Add 1 mL of sterile PBS (pH 7.2).

Mixing: Vortex the solution vigorously. If needed, gently warm the solution to 37°C and

continue mixing until fully dissolved. The solution may be clear to slightly hazy.

Use: Use the solution immediately. Do not store for more than 24 hours.[5]

Visualizations
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Caption: Workflow for handling 2'-Deoxyuridine from receipt to use.
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Caption: Troubleshooting flowchart for 2'-Deoxyuridine solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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